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Compound of Interest

Compound Name: Scandium chloride
CAS No.: 17775-46-1
Cat. No.: B1249158
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of anhydrous and hydrated
scandium chloride, offering insights into their distinct chemical and physical properties,
synthesis methodologies, and applications. This document is intended to serve as a valuable
resource for professionals in research, science, and drug development who utilize or are
exploring the use of scandium compounds.

Core Chemical and Physical Properties

Anhydrous and hydrated scandium chloride, while chemically related, exhibit significant
differences in their physical properties, primarily due to the presence of water molecules in the
hydrated form's crystal lattice. These differences are critical for determining their suitability for
various applications.
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Anhydrous Scandium Hydrated Scandium
Property . .

Chloride (ScCls) Chloride (ScCl3-6H20)
Molecular Formula ScCls ScClz-6H20
Molecular Weight 151.31 g/mol [1] 259.41 g/mol [2]

White, crystalline ) ) ]
Appearance . White crystalline solid[2]
solid/powder[1][3]

Melting Point 960 °C[1][4][5] 63-66 °C[2]

Density 2.39 g/cm3[1][4][5] Not consistently reported
Solubility Highly soluble in water[3][4] Highly soluble in water[2][6]
Hygroscopicity Highly hygroscopic[1][3] Deliquescent[4][6][7]

Structural Differences

The coordination environment of the scandium ion differs significantly between the anhydrous
and hydrated forms, influencing their reactivity and properties.

Anhydrous Scandium Chloride (ScCls): In its solid state, anhydrous scandium chloride
adopts a layered Bils-type crystal structure.[4][8] This structure features octahedrally
coordinated scandium centers.[4][8]

Hydrated Scandium Chloride (ScCls-6H20): The crystal structure of the hexahydrate is more
complex than a simple coordination of six water molecules. X-ray crystallography has revealed
its structure to be trans-[ScClz(H20)4]CI-2H20.[2][4] In this arrangement, the scandium(lll) ion
is octahedrally coordinated to four water molecules and two chloride ions. The remaining
chloride ion and two water molecules are incorporated into the crystal lattice but are not directly
bonded to the scandium ion.[2] Other hydrated forms, such as the heptahydrate, have also
been identified.[2][9]

Coordination sphere of Scandium in ScCls-6Hz0.

Synthesis and Interconversion
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The synthesis routes for anhydrous and hydrated scandium chloride are distinct, with the
preparation of the anhydrous form presenting significant challenges.

Synthesis of Hydrated Scandium Chloride

Hydrated scandium chloride is typically prepared by dissolving scandium oxide in
concentrated hydrochloric acid.[2] The resulting solution is then subjected to controlled
evaporation and crystallization.[2]

Experimental Protocol: Synthesis of Hydrated Scandium Chloride

» Dissolution: Dissolve high-purity scandium oxide (Sc203) in 30-38% hydrochloric acid. The
reaction is often heated to between 80°C and 150°C to facilitate dissolution.[2]

o Evaporation: The resulting scandium chloride solution is heated to a temperature between
100°C and 180°C to evaporate excess water.[2]

o Crystallization: Evaporation is carefully controlled to avoid complete dryness, yielding a
paste-like form of the hydrated scandium chloride. This is crucial to prevent hydrolysis and
the formation of scandium oxychloride.[2]

Scandium Oxide (Sc203)

Dissolution
(80-150°C)

Hydrated Scandium Chloride
(ScCls-6H20)

Controlled Evaporation
(100-180°C)

Hydrochloric Acid (HCI)

Click to download full resolution via product page

Synthesis of Hydrated Scandium Chloride.

Synthesis of Anhydrous Scandium Chloride

The preparation of anhydrous scandium chloride is challenging due to the tendency of the
hydrated form to undergo hydrolysis at elevated temperatures, forming scandium oxychloride
(ScOCI).[2] Direct heating of the hexahydrate is therefore not a viable method.[2]
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Experimental Protocol: Dehydration of Hydrated Scandium Chloride using Thionyl Chloride

A common and effective method for preparing anhydrous scandium chloride involves the use
of a dehydrating agent like thionyl chloride (SOCI2) in an organic solvent.[2]

e Slurry Formation: Slurry hydrated scandium chloride in an organic solvent such as
tetrahydrofuran (THF).[2]

o Dehydrating Agent Addition: Add thionyl chloride to the slurry. The thionyl chloride reacts with
the water of hydration to form volatile byproducts (SOz and HCI).[10]

o Complex Formation: The water ligands are replaced by chloride ions, and the solvent
molecules coordinate to the scandium center, forming a complex such as [ScCl3(THF)s].[2]

« |solation and Calcination: The solvated anhydrous scandium chloride complex is isolated.
Subsequent heating of this complex under a non-reactive gas atmosphere removes the
organic ligand, yielding pure anhydrous scandium chloride.[10]

The reaction with thionyl chloride is typically carried out at temperatures between 15°C and
60°C for 10 to 24 hours.[10]

Dehydration Step

Tetrahydrofuran (THF) Calcination Step

Calcination
(Inert Atmosphere)

Reaction
(15-60°C, 10-24h)

Thionyl Chloride (SOCI2) [ScCls(THF)s] Complex Anhydrous Scandium Chloride (ScCls)

‘ Hydrated Scandium Chloride ‘

Click to download full resolution via product page

Synthesis of Anhydrous Scandium Chloride.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1249158/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-anhydrous-and-hydrated-scandium-chloride
https://www.benchchem.com/product/b1249158/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-anhydrous-and-hydrated-scandium-chloride
https://www.benchchem.com/product/b1469579
https://www.benchchem.com/product/b1249158/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-anhydrous-and-hydrated-scandium-chloride
https://www.benchchem.com/product/b1469579
https://patents.google.com/patent/CN114920278B/en
https://www.benchchem.com/product/b1469579
https://www.benchchem.com/product/b1249158/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-anhydrous-and-hydrated-scandium-chloride
https://www.benchchem.com/product/b1249158/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-anhydrous-and-hydrated-scandium-chloride
https://patents.google.com/patent/CN114920278B/en
https://patents.google.com/patent/CN114920278B/en
https://www.benchchem.com/product/b1249158/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-anhydrous-and-hydrated-scandium-chloride
https://www.benchchem.com/product/b1249158/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-anhydrous-and-hydrated-scandium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The Challenge of Hydrolysis

Direct thermal dehydration of hydrated scandium chloride is problematic due to the formation
of scandium oxychloride. This hydrolysis reaction is a significant consideration in the handling

and synthesis of anhydrous scandium chloride.

Desired Pathway

Heat

Undesired Hydrolysis

ScCls-6H20

Anhydrous ScCls

Scandium Oxychloride (ScOCI)

+ HCl + H20

Click to download full resolution via product page

Thermal Decomposition Pathways of Hydrated Scandium Chloride.

Reactivity and Applications

The presence of coordinated water molecules in hydrated scandium chloride makes it a

convenient starting material in aqueous solutions, while the anhydrous form is essential for

applications requiring water-free conditions.
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- Anhydrous Scandium Hydrated Scandium
eature
Chloride (ScCls) Chloride (ScCls-6H20)
) Precursor for water-sensitive Aqueous solution chemistry,
Primary Role _
reactions general precursor

] ) ) - Lewis acid catalyst in organic
- Production of high-purity ) i
reactions (e.g., Friedel-Crafts,
Diels-Alder)[2][12]- Precursor

for the synthesis of other

metallic scandium via
electrolysis[2][3]- Synthesis of

organoscandium )
) scandium compounds[2][12]-
o compounds[4]- Creation of ) )
Key Applications ] ) Used in the preparation of
aluminum-scandium alloys[11]- ) o
. scandium-containing
Dopant in advanced )
_ _ phosphors and luminescent
ceramics[11]- Component in ) )
] ] materials[12]- Investigated for
metal halide lamps, optical

. potential in medical imaging
fibers, and lasers[1][6][7]

and radiopharmaceuticals[12]

] ) Acts as a Lewis acid in
o Strong Lewis acid; reacts ] )
Reactivity o solution; water ligands can be
readily with water )
displaced[2]

Conclusion

Anhydrous and hydrated scandium chloride are fundamentally different materials with distinct
properties, synthesis methods, and applications. The hydrated form, readily prepared from
scandium oxide, is a versatile precursor for a variety of scandium compounds and serves as a
Lewis acid catalyst in aqueous systems. In contrast, the anhydrous form, which requires
specialized synthetic routes to avoid hydrolysis, is crucial for high-temperature processes like
the production of scandium metal and for water-sensitive organometallic synthesis. A thorough
understanding of these differences is paramount for researchers and professionals to
effectively select and utilize the appropriate form of scandium chloride for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1469579
https://www.chemeurope.com/en/encyclopedia/Scandium%28III%29_chloride.html
https://en.wikipedia.org/wiki/Scandium_chloride
https://www.chemimpex.com/products/36648
https://www.chemimpex.com/products/36648
https://www.scandium.org/product/ch2615-anhydrous-scandiumiii-chloride-powder/
https://www.scandium.org/product/cl1020-scandiumiii-chloride-hexahydrate/
https://www.stanfordmaterials.com/1020-scandium-chloride.html
https://www.benchchem.com/product/b1469579
https://prochemonline.com/product/scandiumchloride-3127/
https://www.benchchem.com/product/b1469579
https://prochemonline.com/product/scandiumchloride-3127/
https://prochemonline.com/product/scandiumchloride-3127/
https://prochemonline.com/product/scandiumchloride-3127/
https://www.benchchem.com/product/b1469579
https://www.benchchem.com/product/b1249158/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-anhydrous-and-hydrated-scandium-chloride
https://www.benchchem.com/product/b1249158/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-anhydrous-and-hydrated-scandium-chloride
https://www.benchchem.com/product/b1249158?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e 1. CH2615 Anhydrous Scandium(lIl) Chloride Powder | Scandium [scandium.org]
¢ 2. Scandium chloride hexahydrate | 20662-14-0 | Benchchem [benchchem.com]
¢ 3. Scandium(lll)_chloride [chemeurope.com]

e 4. Scandium chloride - Wikipedia [en.wikipedia.org]

¢ 5.10361-84-9 CAS MSDS (SCANDIUM CHLORIDE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

e 6. CL1020 Scandium(lll) Chloride Hexahydrate | Scandium [scandium.org]

e 7. Scandium Chloride (ScCI3?xH20) (CAS No. 20662-14-0) Supplier | Stanford Materials
Corporation [stanfordmaterials.com]

e 8. scispace.com [scispace.com]
¢ 9. researchgate.net [researchgate.net]

e 10. CN114920278B - Anhydrous scandium trichloride, and preparation method and
application thereof - Google Patents [patents.google.com]

e 11. chemimpex.com [chemimpex.com]

e 12. ProChem, Inc. Scandium (lll) Chloride Hydrate - High-Purity Compound for Alloys &
Optical Applications [prochemonline.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Anhydrous and
Hydrated Scandium Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249158/docs#an-in-depth-technical-guide-to-
anhydrous-and-hydrated-scandium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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